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Compound of Interest

Compound Name: LP17 (human)

Cat. No.: B15608618

Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR HANDLING LP17 (HUMAN)

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of LP17, a synthetic peptide. The following

procedures are based on the available Safety Data Sheet (SDS) and standard laboratory

safety protocols to ensure the well-being of personnel and the integrity of research.

Personal Protective Equipment (PPE) and Safety
Recommendations
While the Safety Data Sheet (SDS) for LP17 from MedChemExpress classifies it as not a

hazardous substance or mixture under the Globally Harmonized System (GHS), it is imperative

to adhere to standard laboratory safety practices to minimize exposure and ensure a safe

working environment[1]. The following table summarizes the recommended personal protective

equipment and handling precautions.
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Protective Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosols.

Hand Protection
Standard laboratory gloves

(e.g., nitrile)

Prevents direct skin contact

with the substance.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Not generally required under

normal use

Use in a well-ventilated area. If

dust or aerosols may be

generated, consider a dust

mask or work in a fume hood.

Ventilation

Handle in a well-ventilated

area. Appropriate exhaust

ventilation should be used[1].

Operational Plan for Handling LP17
Step 1: Preparation and Engineering Controls

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Conduct all handling of LP17 in a well-ventilated space. For procedures that may generate

dust or aerosols, use a chemical fume hood.

Step 2: Donning Personal Protective Equipment (PPE)

Put on a laboratory coat, ensuring it is fully buttoned.

Wash hands thoroughly and then don appropriate gloves.

Wear safety glasses or goggles.

Step 3: Handling LP17
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Avoid direct contact with the skin, eyes, and clothing[1].

Avoid inhalation of any dust or aerosols[1].

Use appropriate tools (e.g., spatulas, forceps) for transferring the material.

Step 4: Post-Handling and Doffing PPE

After handling, decontaminate the work surface.

Remove gloves using a technique that avoids skin contact with the outer surface.

Remove the lab coat.

Wash hands thoroughly with soap and water.

Disposal Plan for LP17 and Contaminated Materials
As LP17 is classified as non-hazardous, disposal should follow standard laboratory procedures

for non-hazardous chemical waste, in accordance with local, state, and federal regulations.

LP17 Waste: Collect waste LP17 and any solutions containing it in a designated, sealed, and

clearly labeled waste container.

Contaminated PPE: Dispose of used gloves and other disposable PPE in the regular

laboratory trash, unless they are grossly contaminated. In case of significant contamination,

they should be placed in a sealed bag before disposal.

Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). Collect the absorbed material and place it in a sealed container for

disposal as non-hazardous waste.

Experimental Workflow for Safe Handling of LP17

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-P3400/LP17-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P3400/LP17-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Procedure

Disposal

Assess Risks & Review SDS

Prepare Work Area (Ventilated)

Assemble PPE

Don PPE (Coat, Gloves, Goggles)

Handle LP17

Decontaminate Work Area

Doff PPE

Segregate Waste (LP17, Contaminated PPE)

Dispose According to Local Regulations

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15608618/docs?utm_src=pdf-body-img#essential-safety-and-handling-of-lp17-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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